N-[(3-methylbutyl)carbamothioyl]benzamide

• IUPAC Name: N-(3-methylbutylcarbamothioyl)benzamide
• InChI: InChI=1S/C13H18N2OS/c1-10(2)8-9-14-13(17)15-12(16)11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3,(H2,14,15,16,17)
• InChI Key: PMWROSZULNORDL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=S)NC(=O)C1=CC=CC=C1
• Molecular Formula: C13H18N2OS
• Molecular Weight: 250.36 g/mol

Description

N-[(3-methylbutyl)carbamothioyl]benzamide is an organic compound that belongs to the class of benzamides It features a benzamide core with a thiourea derivative attached to it

Scientific Research Applications

N-[(3-methylbutyl)carbamothioyl]benzamide has several scientific research applications:

Chemistry: Used as a ligand in coordination chemistry and as a reagent in organic synthesis.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including antibacterial and anticancer activities.

Industry: Utilized in the development of ion-selective electrodes and sensors.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(3-methylbutyl)carbamothioyl]benzamide typically involves the reaction of benzoyl isothiocyanate with 3-methylbutylamine. The reaction is carried out under controlled conditions, often in the presence of a solvent such as dichloromethane or ethanol. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving additional purification steps such as recrystallization or chromatography to ensure the final product meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

N-[(3-methylbutyl)carbamothioyl]benzamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones, depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the thiourea moiety to corresponding amines.

Substitution: The benzamide core can undergo electrophilic aromatic substitution reactions, introducing different substituents onto the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine or nitric acid under acidic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted benzamides depending on the substituent introduced.

Mechanism of Action

The mechanism of action of N-[(3-methylbutyl)carbamothioyl]benzamide involves its interaction with specific molecular targets. For instance, as an enzyme inhibitor, it may bind to the active site of the enzyme, blocking substrate access and inhibiting enzyme activity. The thiourea moiety is crucial for its binding affinity and specificity .

Comparison with Similar Compounds

Similar Compounds

• N-(1-carbamothioyl-3-methylbutyl)benzamide
• N-[(bis(dimethyl amino)methylene)carbamothioyl]benzamide

Uniqueness

N-[(3-methylbutyl)carbamothioyl]benzamide is unique due to its specific structural features, such as the 3-methylbutyl group, which may confer distinct biological and chemical properties compared to other benzamide derivatives .